POLYISOPRENE-GRAFT-MALEIC ACID MONOMETHYL ESTER
Overview
Description
Polyisoprene-graft-maleic acid monomethyl ester: is a polymeric compound with the molecular formula (C5H8)x(C11H16O4)y . It is known for its unique properties, such as high molecular weight, good thermal stability, and chemical resistance. This compound is widely used as a co-curable plasticizer and adhesive additive .
Preparation Methods
Synthetic Routes and Reaction Conditions: Polyisoprene-graft-maleic acid monomethyl ester can be synthesized through a grafting reaction where maleic acid monomethyl ester is grafted onto polyisoprene. This reaction typically involves the use of a radical initiator to facilitate the grafting process .
Industrial Production Methods: In industrial settings, the production of this compound involves the use of large-scale reactors where the reactants are mixed under controlled temperature and pressure conditions. The reaction is monitored to ensure the desired degree of grafting and molecular weight distribution .
Chemical Reactions Analysis
Types of Reactions: Polyisoprene-graft-maleic acid monomethyl ester undergoes various chemical reactions, including:
Oxidation: This reaction can occur in the presence of oxidizing agents, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents to modify the polymer’s properties.
Substitution: Substitution reactions involve the replacement of specific functional groups within the polymer chain.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Various halogenating agents and nucleophiles can be employed for substitution reactions.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of carboxylic acids, while reduction can yield alcohols .
Scientific Research Applications
Polyisoprene-graft-maleic acid monomethyl ester has a wide range of applications in scientific research, including:
Chemistry: It is used as a co-curable plasticizer and adhesive additive, enhancing the properties of various materials.
Medicine: Its unique properties are leveraged in the development of medical devices and implants.
Industry: The compound is used in the production of high-performance rubber products, adhesives, and coatings.
Mechanism of Action
The mechanism by which polyisoprene-graft-maleic acid monomethyl ester exerts its effects involves the interaction of its functional groups with other molecules. The maleic acid monomethyl ester groups can form hydrogen bonds and other interactions with various substrates, enhancing the compound’s adhesive and plasticizing properties . The molecular targets and pathways involved in these interactions depend on the specific application and environment .
Comparison with Similar Compounds
Polyisoprene-graft-maleic anhydride: Similar in structure but with an anhydride group instead of a monomethyl ester.
Polyisoprene-graft-acrylic acid: Contains acrylic acid groups instead of maleic acid monomethyl ester.
Polyisoprene-graft-methacrylic acid: Features methacrylic acid groups.
Uniqueness: Polyisoprene-graft-maleic acid monomethyl ester is unique due to its specific combination of polyisoprene and maleic acid monomethyl ester, which imparts distinct properties such as enhanced adhesion, thermal stability, and chemical resistance .
Properties
CAS No. |
128000-08-8 |
|---|---|
Molecular Formula |
(C5H8)x(C11H16O4)y |
Molecular Weight |
0 |
Origin of Product |
United States |
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